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Compound of Interest

Compound Name: 5-Methoxytryptophol-benzene-d4

Cat. No.: B15558695 Get Quote

Introduction
5-Methoxytryptophol-benzene-d4 (5-MTP-d4) is the deuterated form of 5-Methoxytryptophol

(5-MTP), a naturally occurring indoleamine produced in the pineal gland.[1] As a metabolite of

melatonin, it is an important compound in neurobiological and chronobiological research.[1][2]

Its levels in plasma exhibit a diurnal pattern, generally inverse to that of melatonin, with

concentrations peaking during daylight hours.[2][3] Deuterated analogs like 5-MTP-d4 are

critical tools in analytical chemistry, primarily used as internal standards for accurate

quantification of the endogenous analyte in complex biological matrices using mass

spectrometry-based methods.[4][5]

This technical guide provides a representative Certificate of Analysis (CoA) for 5-
Methoxytryptophol-benzene-d4. The data and methodologies presented are synthesized

from typical specifications for deuterated standards and related compounds. Researchers

should always refer to the batch-specific CoA provided by their supplier for definitive data.
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Parameter Information

Compound Name 5-Methoxytryptophol-1,1,2,2-d4

Synonyms 5-MTP-d4, 5-MTOH-d4

Molecular Formula C₁₁H₉D₄NO₂

Molecular Weight 195.25 g/mol

CAS Number Not available (Parent CAS: 712-09-4[1][6])

Chemical Structure
(Image of the chemical structure would be

placed here)

Analytical Data and Specifications
The following tables summarize the typical quality control specifications for a research-grade

batch of 5-Methoxytryptophol-benzene-d4.

Table 1: Identity and Purity
Test Specification Result Method

Appearance
Off-White to Pale

Brown Solid
Conforms Visual Inspection

¹H-NMR Conforms to Structure Conforms See Protocol 4.1

Mass Spectrometry

(MS)
Conforms to Structure Conforms See Protocol 4.2

Chemical Purity

(HPLC)
≥98% 99.5% (at 225 nm) See Protocol 4.3

Isotopic Purity
≥98% Deuterated

Forms (d₁-d₄)
98.9% See Protocol 4.2

Deuterium

Incorporation
≥99% d₄

d₀=0.1%, d₁=0.2%,

d₂=0.3%, d₃=1.5%,

d₄=97.9%

See Protocol 4.2

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.caymanchem.com/product/21061/5-methoxy-tryptophol
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxytryptophol
https://www.benchchem.com/product/b15558695?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Physical and Chemical Properties
Property Value Source

UV Maximum (λmax) 224, 277 nm (in Ethanol) [1][7]

Solubility
Soluble in Ethanol, DMSO,

DMF
[1][7]

Storage Conditions -20°C [7]

Experimental Protocols
Detailed methodologies for the key analytical tests are provided below.

Proton Nuclear Magnetic Resonance (¹H-NMR)
Objective: To confirm the chemical structure of the compound.

Instrument: 600 MHz NMR Spectrometer.

Solvent: Methanol-d4 (CD₃OD).

Procedure: A small amount of the sample is dissolved in the deuterated solvent. The

spectrum is acquired and compared against the expected chemical shifts and splitting

patterns for 5-Methoxytryptophol, accounting for the absence of signals from the deuterated

positions on the benzene ring. Expected shifts for the non-deuterated parent compound in

Methanol include ~7.2, 7.0, 6.7, 3.8, 3.6, and 2.9 ppm.[6]

Liquid Chromatography-Mass Spectrometry (LC-MS)
Objective: To confirm the molecular weight, assess isotopic purity, and determine the level of

deuterium incorporation.

System: High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap) coupled with a UPLC

system.

Ionization Mode: Electrospray Ionization (ESI), Positive.
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Procedure: The sample is introduced into the mass spectrometer via liquid chromatography.

A full scan analysis is performed to identify the molecular ion peak corresponding to the

deuterated compound (C₁₁H₉D₄NO₂). The mass distribution of the isotopic cluster is

analyzed to calculate the isotopic purity and the percentage of each deuterated form (d₀ to

d₄).

High-Performance Liquid Chromatography (HPLC)
Objective: To determine the chemical purity of the compound.

System: HPLC with a UV-Vis Detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of Acetonitrile and Water (with 0.1% Formic Acid).

Detection: UV detection at 225 nm.

Procedure: The sample is dissolved in the mobile phase and injected into the HPLC system.

The purity is calculated based on the area percentage of the principal peak relative to the

total peak area in the chromatogram.

Visualizations
Quality Control Workflow
The following diagram illustrates a standard workflow for the analysis and certification of a

deuterated chemical standard.
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Diagram 1: A typical workflow for quality control testing and certification.

Biological Pathway of 5-Methoxytryptophol
5-Methoxytryptophol is an integral part of the serotonin and melatonin metabolism pathway,

which is primarily active in the pineal gland.
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Diagram 2: Simplified metabolic pathway of Serotonin and Melatonin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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